Cas no 1256633-15-4 (Methyl 2-Methyl-3-(methylsulfonyl)benzoate)

Methyl 2-Methyl-3-(methylsulfonyl)benzoate structure

1256633-15-4 structure

Product Name:Methyl 2-Methyl-3-(methylsulfonyl)benzoate

CAS No:1256633-15-4

Molecular Formula:C₁₀H₁₂O₄S

Molecular Weight:228.26488

MDL:MFCD18071000

CID:1056377

PubChem ID:77174645

Methyl 2-Methyl-3-(methylsulfonyl)benzoate Properties

Names and Identifiers

- Methyl 2-Methyl-3-(methylsulfonyl)benzoate
- methyl 2-methyl-3-methylsulfonylbenzoate
- AKOS027256736
- AS-70105
- SY011045
- methyl 3-methanesulfonyl-2-methylbenzoate
- Methyl2-Methyl-3-(methylsulfonyl)benzoate
- DB-062388
- CS-0313295
- AC3413
- MFCD18071000
- Benzoic acid, 2-methyl-3-(methylsulfonyl)-, methyl ester
- 1256633-15-4
- +Expand
- MDL： MFCD18071000
- InChIKey： XHFQPCDSXMVFMZ-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H12O4S/c1-7-8(10(11)14-2)5-4-6-9(7)15(3,12)13/h4-6H,1-3H3
- SMILES： CC1=C(C=CC=C1S(=O)(=O)C)C(=O)OC

Computed Properties

Exact Mass: 228.04563003g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Monoisotopic Mass: 228.04563003g/mol
Heavy Atom Count: 15
Complexity: 328
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.4
Topological Polar Surface Area: 68.8Å²

Methyl 2-Methyl-3-(methylsulfonyl)benzoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P000OR2-1g	Benzoic acid, 2-methyl-3-(methylsulfonyl)-, methyl ester	1256633-15-4	≥95%	1g	$232.00	2024-07-09
A2B Chem LLC	AA31278-1g	Methyl 2-methyl-3-(methylsulfonyl)benzoate	1256633-15-4		1g	$225.00	2024-04-20
Aaron	AR000OZE-250mg	Benzoic acid, 2-methyl-3-(methylsulfonyl)-, methyl ester	1256633-15-4		250mg	$101.00
abcr	AB526408-250mg	Methyl 2-methyl-3-(methylsulfonyl)benzoate; .	1256633-15-4		250mg	€213.00
Alichem	A019092817-5g	Methyl 2-Methyl-3-(methylsulfonyl)benzoate	1256633-15-4	95%	5g	$400.00	2023-09-03
Ambeed	A498910-5g	Methyl 2-Methyl-3-(methylsulfonyl)benzoate	1256633-15-4	95+%	5g	$598.0
Apollo Scientific	OR470139-1g	Methyl 2-Methyl-3-(methylsulfonyl)benzoate	1256633-15-4		1g	£128.00	2024-05-23
Crysdot LLC	CD12168396-5g	Methyl 2-Methyl-3-(methylsulfonyl)benzoate	1256633-15-4	95+%	5g	$329
eNovation Chemicals LLC	D686032-0.25g	Methyl 2-Methyl-3-(methylsulfonyl)benzoate	1256633-15-4	95%	0.25g	$135	2022-07-29
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTX676-100mg	methyl 3-methanesulfonyl-2-methylbenzoate	1256633-15-4	95%	100mg	￥594.0

Methyl 2-Methyl-3-(methylsulfonyl)benzoate Related Literature

1. Environmental impacts of electricity generation at global, regional and national scales in 1980–2011: what can we learn for future energy planning?†

Alexis Laurent,Nieves Espinosa Energy Environ. Sci., 2015,8, 689-701
2. A correlation of Hammett reaction constants ρ with infrared frequencies

Chem. Commun. (London), 1965, 244-245
3. Kinetic study of an autocatalytic reaction: nitrosation of formamidine disulfide†

Vitor Francisco,Luis Garcia-Rio,Geoffrey Stedman New J. Chem., 2008,32, 2292-2298
4. Preparation of hyaluronic acid nanoparticlesvia hydrophobic association assisted chemical cross-linking—an orthogonal modular approach†

Xia Yang,Sujit Kootala,Jöns Hilborn,Dmitri A. Ossipov Soft Matter, 2011,7, 7517-7525
5. A flexible metallic actuator using reduced graphene oxide as a multifunctional component†

Junxing Meng,Jiuke Mu,Chengyi Hou,Qinghong Zhang,Yaogang Li,Hongzhi Wang Nanoscale, 2017,9, 12963-12968
6. Controlling the self-assembly and optical properties of gold nanoclusters and gold nanoparticles biomineralized with bovine serum albumin†

Birgitte H. McDonagh,Gurvinder Singh,Sulalit Bandyopadhyay,Sina M. Lystvet,Joseph A. Ryan,Sondre Volden,Eugene Kim RSC Adv., 2015,5, 101101-101109
7. Inside front cover

J. Mater. Chem. C, 2014,2, 10040-10040
8. CS Autumn Meeting: trends in education in Analytical Chemistry

Proc. Anal. Div. Chem. Soc., 1975,12, 236a-236a
9. Microscopy and tunable resistive pulse sensing characterization of the swelling of pH-responsive, polymeric expansile nanoparticles†

Aaron H. Colby,Yolonda L. Colson,Mark W. Grinstaff Nanoscale, 2013,5, 3496-3504
10. Synthesis of (1′RS,3′SR)- and (1′RS,3′RS)-5-ethyl-5-(3′-hydroxy-1′-methylbutyl)barbituric acid

J. Chem. Soc. D, 1970, 1616-1617

1256633-15-4 (Methyl 2-Methyl-3-(methylsulfonyl)benzoate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:1256633-15-4)Methyl 2-Methyl-3-(methylsulfonyl)benzoate

Purity:99%

Quantity:5g

Price($):538.0